5-Iodo-4-(1-methylhydrazino)-2-methylthiopyrimidine

• Molecular Formula: C6H9IN4S
• Molecular Weight: 296.13 g/mol
• IUPAC Name: 1-(5-iodo-2-methylsulfanylpyrimidin-4-yl)-1-methylhydrazine
• InChI: InChI=1S/C6H9IN4S/c1-11(8)5-4(7)3-9-6(10-5)12-2/h3H,8H2,1-2H3
• InChI Key: IKHDMPMKOJPMSF-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=NC(=NC=C1I)SC)N

Description

5-Iodo-4-(1-methylhydrazino)-2-methylthiopyrimidine is a useful research compound. Its molecular formula is C6H9IN4S and its molecular weight is 296.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

603 mg of potassium carbonate was added to ethanol (15 mL) solution of 1.25 g of 4-chloro-5-iodo-2-(methylthio)pyrimidine, and with cooling with ice, 0.28 mL of methylhydrazine was dropwise added thereto. This was stirred overnight at room temperature, then water was added thereto, and the precipitated crystal was taken out through filtration and dried to obtain 851 mg of the entitled compound as a white solid.